Cas no 825619-11-2 (1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]-)

• Product name: 1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]-
• CAS No: 825619-11-2
• MF: C₁₂H₁₁N₃O₃
• MW: 245.23404
• CID: 688784
• PubChem ID: 58432287

1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]-
• 4-[(4-methylbenzoyl)amino]-1H-pyrazole-5-carboxylic acid
• 825619-11-2
• 4-(4-methyl-benzoylamino)-1H-pyrazole-3-carboxylic acid
• ZEQLAQKDSLRLID-UHFFFAOYSA-N
• 4-(4-METHYLBENZAMIDO)-1H-PYRAZOLE-3-CARBOXYLIC ACID
• DTXSID40729248
• SCHEMBL1645741
• 4-(4-Methylbenzamido)-1H-pyrazole-5-carboxylic acid

• Inchi： InChI=1S/C12H11N3O3/c1-7-2-4-8(5-3-7)11(16)14-9-6-13-15-10(9)12(17)18/h2-6H,1H3,(H,13,15)(H,14,16)(H,17,18)
• InChI Key： ZEQLAQKDSLRLID-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(=O)NC2=C(NN=C2)C(=O)O

Computed Properties

• Exact Mass: 245.08004122g/mol
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.1Ų